2,2'-Dibromo-1,1'-binaphthyl
Overview
Description
2,2’-Dibromo-1,1’-binaphthyl is a chemical compound with the empirical formula C20H12Br2. It has a molecular weight of 412.12 . This compound is used in laboratory chemicals and for the synthesis of substances .
Synthesis Analysis
The synthesis of this class of compounds relies on the lithiation of racemic 2,2’-dibromo-1,1’-binaphthyl with t-BuLi followed by the addition of Ph2PCl . There is also a method for the synthesis of 2,2’-dibromo-1,1’-binaphthyl under microwave irradiation .Molecular Structure Analysis
The molecular structure of 2,2’-Dibromo-1,1’-binaphthyl is complex and detailed analysis would require advanced techniques such as X-ray crystallography .Chemical Reactions Analysis
The chemical reactions involving 2,2’-Dibromo-1,1’-binaphthyl are complex and varied. For example, it has been used in the synthesis of various 2,2’,3,3’-tetrasubstituted 1,1’-binaphthyl derivatives .Physical And Chemical Properties Analysis
2,2’-Dibromo-1,1’-binaphthyl is a solid with a melting point of 178-183 °C . It has a density of 1.6±0.1 g/cm3, a boiling point of 464.1±30.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.1 mmHg at 25°C .Scientific Research Applications
Organic Synthesis Building Blocks
2,2’-Dibromo-1,1’-binaphthyl: serves as a crucial building block in organic synthesis . Its bromine atoms are reactive sites that can undergo further chemical transformations, making it a versatile precursor for synthesizing a wide range of organic compounds. For instance, it can be used to prepare binaphthyl-based ligands, which are pivotal in asymmetric catalysis.
Asymmetric Catalysis
The compound’s rigid structure and potential for chirality make it an excellent candidate for developing new chiral ligands . These ligands can induce enantioselectivity in reactions, which is fundamental in producing pharmaceuticals with the correct chiral form.
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as binaphthyl derivatives have been used in enantioselective catalysis , suggesting that 2,2’-Dibromo-1,1’-binaphthyl may also interact with enzymes or other biological molecules to influence chemical reactions.
Mode of Action
It’s known that binaphthyl derivatives can act as ligands, binding to metal ions and influencing the course of chemical reactions . The bromine atoms in 2,2’-Dibromo-1,1’-binaphthyl could potentially enhance its reactivity or selectivity.
Biochemical Pathways
Based on the ortho-lithiation protocol of 2,2’-dibromo-1,1’-binaphthyl, it has been used to prepare various tetrasubstituted 1,1’-binaphthyl derivatives , indicating its potential role in synthetic chemistry.
Action Environment
The action of 2,2’-Dibromo-1,1’-binaphthyl can be influenced by various environmental factors. For instance, its reactivity may be affected by temperature, pH, and the presence of other chemicals . It’s also worth noting that this compound may cause skin and eye irritation, and could potentially have long-term harmful effects on aquatic life .
properties
IUPAC Name |
2-bromo-1-(2-bromonaphthalen-1-yl)naphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12Br2/c21-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)22/h1-12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJUDEFZBMMRSNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2C3=C(C=CC4=CC=CC=C43)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12Br2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60347302 |
Source
|
| Record name | 2,2'-DIBROMO-1,1'-BINAPHTHYL | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60347302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
412.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2'-Dibromo-1,1'-binaphthyl | |
CAS RN |
74866-28-7 |
Source
|
| Record name | 2,2'-DIBROMO-1,1'-BINAPHTHYL | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60347302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2'-Dibromo-1,1'-binaphthyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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